Cas no 91783-81-2 (1-Hydroxy-1,3-dihydro-2,1-benzoxaborole-3-carbonitrile)

• Product Name: 1-Hydroxy-1,3-dihydro-2,1-benzoxaborole-3-carbonitrile
• CAS No: 91783-81-2
• MF: C₈H₆BNO₂
• MW: 158.949741840363
• CID: 997432
• PubChem ID: 292187
• Update Time: 2025-04-20

1-Hydroxy-1,3-dihydro-2,1-benzoxaborole-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 1-hydroxy-3H-2,1-benzoxaborole-3-carbonitrile
• BJNNBQATNNLVSS-UHFFFAOYSA-N
• 1-hydroxy-1,3-dihydro-2,1-benzoxaborole-3-carbonitrile
• 91783-81-2
• NSC157835
• 3-cyano-1,3-dihydro-1-hydroxy-2,1-benzoxaborole
• SCHEMBL8073693
• 1-hydroxy-1,3-dihydrobenzo[c][1,2]oxaborole-3-carbonitrile
• DTXSID50303316
• NSC-157835
• 1,3-Dihydro-1-hydroxy-2,1-benzoxaborole-3-carbonitrile
• DB-180475
• 1-Hydroxy-1,3-dihydro-2,1-benzoxaborole-3-carbonitrile

• Inchi： 1S/C8H6BNO2/c10-5-8-6-3-1-2-4-7(6)9(11)12-8/h1-4,8,11H
• InChI Key： BJNNBQATNNLVSS-UHFFFAOYSA-N
• SMILES： O1B(C2C=CC=CC=2C1C#N)O

Computed Properties

• Exact Mass: 159.049
• Monoisotopic Mass: 159.049
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 53.2Ų

Experimental Properties

• Density: 1.28
• Boiling Point: 322.2°C at 760 mmHg
• Flash Point: 148.6°C
• Refractive Index: 1.568
• PSA: 53.25000
• LogP: -0.03102